Cas no 1903246-97-8 (N4-Allyl-N6,2-dimethylpyrimidine-4,6-diamine)

• Product Name: N4-Allyl-N6,2-dimethylpyrimidine-4,6-diamine
• CAS No: 1903246-97-8
• MF: C₉H₁₄N₄
• MW: 178.234261035919
• CID: 5047923
• Update Time: 2025-10-30

N4-Allyl-N6,2-dimethylpyrimidine-4,6-diamine Chemical and Physical Properties

Names and Identifiers

• N4-allyl-N6,2-dimethylpyrimidine-4,6-diamine
• 6-N,2-dimethyl-4-N-prop-2-enylpyrimidine-4,6-diamine
• N4-Allyl-N6,2-dimethylpyrimidine-4,6-diamine

• Inchi： 1S/C9H14N4/c1-4-5-11-9-6-8(10-3)12-7(2)13-9/h4,6H,1,5H2,2-3H3,(H2,10,11,12,13)
• InChI Key： QJDOIGUSKARWGB-UHFFFAOYSA-N
• SMILES： N(CC=C)C1C=C(N=C(C)N=1)NC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 160
• XLogP3: 1.9
• Topological Polar Surface Area: 49.8

Additional information on N4-Allyl-N6,2-dimethylpyrimidine-4,6-diamine

Professional Introduction to N4-Allyl-N6,2-dimethylpyrimidine-4,6-diamine (CAS No: 1903246-97-8)

N4-Allyl-N6,2-dimethylpyrimidine-4,6-diamine is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique Chemical Abstracts Service Number (CAS No: 1903246-97-8), represents a critical intermediate in the development of novel therapeutic agents. Its molecular structure, characterized by a pyrimidine core substituted with allyl and methyl groups, makes it a versatile building block for constructing complex pharmacophores.

The pyrimidine scaffold is a cornerstone in medicinal chemistry due to its prevalence in nucleoside analogs and other biologically active molecules. The presence of the N4-allyl and N6,2-dimethyl substituents in N4-Allyl-N6,2-dimethylpyrimidine-4,6-diamine imparts specific electronic and steric properties that can be exploited to modulate binding interactions with biological targets. This compound's potential as a precursor for drug discovery has been underscored by recent advancements in synthetic methodologies and its application in designing molecules with enhanced pharmacological profiles.

In recent years, there has been a surge in research focused on developing inhibitors targeting enzymes and receptors involved in cancer progression. Pyrimidine derivatives have shown promise in this regard, with several compounds entering clinical trials for their antitumor activity. The structural features of N4-Allyl-N6,2-dimethylpyrimidine-4,6-diamine make it an attractive candidate for further exploration as a scaffold for anticancer agents. Specifically, the allyl group provides a site for further functionalization, allowing chemists to introduce additional moieties that can enhance target specificity and improve pharmacokinetic properties.

Moreover, the dimethylation at the 2-position of the pyrimidine ring adds another layer of complexity to the molecule's interactions with biological systems. This modification can influence both the solubility and metabolic stability of derivatives derived from this compound. Researchers have been particularly interested in how these structural modifications affect binding affinity and selectivity when interacting with proteins such as kinases and transcription factors. The ability to fine-tune these interactions is crucial for developing drugs that exhibit high efficacy while minimizing side effects.

The synthesis of N4-Allyl-N6,2-dimethylpyrimidine-4,6-diamine involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic techniques, including transition metal-catalyzed cross-coupling reactions and palladium-mediated coupling processes, have been employed to construct the desired pyrimidine core efficiently. These methods not only improve yield but also allow for greater flexibility in modifying the molecular structure post-synthesis. The growing body of literature on pyrimidine chemistry highlights the importance of such versatile intermediates in drug development pipelines.

Recent studies have also explored the potential of N4-Allyl-N6,2-dimethylpyrimidine-4,6-diamine as a precursor for antiviral agents. The pyrimidine ring is a key component of nucleoside analogs used to treat viral infections such as HIV and hepatitis B. By incorporating additional functional groups into this scaffold, researchers aim to develop inhibitors that can block viral replication more effectively than existing therapies. The allyl substituent offers a handle for further derivatization, enabling the creation of molecules with optimized antiviral activity.

The compound's utility extends beyond oncology and virology; it has also been investigated for its potential applications in neurology and immunology. Pyrimidine derivatives have demonstrated neuroprotective properties in preclinical models, suggesting their use in treating neurodegenerative diseases like Alzheimer's and Parkinson's. Additionally, these compounds may play a role in modulating immune responses by interacting with receptors expressed on immune cells. The structural diversity afforded by N4-Allyl-N6,2-dimethylpyrimidine-4,6-diamine allows for the exploration of multiple therapeutic avenues simultaneously.

In conclusion, N4-Allyl-N6,2-dimethylpyrimidine-4,6-diamine (CAS No: 1903246-97-8) represents a valuable asset in modern drug discovery efforts. Its unique structural features provide a rich foundation for designing molecules with tailored biological activities across various therapeutic domains. As synthetic chemistry continues to evolve and our understanding of biological targets deepens, compounds like this are poised to play an increasingly significant role in the development of next-generation pharmaceuticals.